![molecular formula C16H17FN4O2 B7663516 N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide](/img/structure/B7663516.png)
N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide
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Overview
Description
N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide, also known as BVT.2733, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized and studied extensively in recent years, and its unique structure and mechanism of action make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide is not fully understood, but studies have suggested that it targets the Akt/mTOR pathway, which is a key signaling pathway involved in cell growth and survival. This compound has been shown to inhibit Akt phosphorylation and downstream signaling, leading to cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects, suggesting that it may have potential therapeutic applications in other diseases such as autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. Studies have shown that this compound can inhibit cell proliferation and induce apoptosis in cancer cells, as well as reduce inflammation in animal models of inflammatory diseases. This compound has also been shown to have neuroprotective effects, suggesting that it may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide is that it has been synthesized and studied extensively, making it a well-characterized compound for further research. This compound has also shown promising results in various disease models, suggesting that it may have potential therapeutic applications. However, one limitation is that the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide. One area of focus is in the development of this compound as a therapeutic agent for cancer. Preclinical and clinical studies are needed to further evaluate the efficacy and safety of this compound in cancer patients. Another area of research is in the development of this compound as a therapeutic agent for other diseases such as inflammatory and neurodegenerative disorders. Further studies are needed to elucidate the mechanism of action of this compound and to identify potential drug targets for this compound. Overall, this compound has shown promising results in various disease models, and further research is needed to fully explore its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide involves a multi-step process that begins with the reaction of 4-fluoro-2-hydroxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methylamine to yield the desired product. The synthesis of this compound has been optimized to achieve high yields and purity, making it a viable compound for further research.
Scientific Research Applications
N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide has been studied extensively for its potential therapeutic applications in various disease models. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound has anti-tumor effects in various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to inhibit the growth of cancer cells in animal models, making it a promising candidate for further preclinical and clinical studies.
Properties
IUPAC Name |
N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-4-fluoro-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN4O2/c17-10-3-6-12(13(22)7-10)16(23)18-8-14-19-20-15(9-1-2-9)21(14)11-4-5-11/h3,6-7,9,11,22H,1-2,4-5,8H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKZNEXNNVVDGJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(N2C3CC3)CNC(=O)C4=C(C=C(C=C4)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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